Cas no 93516-83-7 (1H-3-Benzazepine, 2,7,8-trimethoxy-)
93516-83-7 structure
Product Name:1H-3-Benzazepine, 2,7,8-trimethoxy-
CAS No:93516-83-7
MF:C13H15NO3
MW:233.263103723526
CID:752669
PubChem ID:70501564
Update Time:2025-04-19
1H-3-Benzazepine, 2,7,8-trimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 1H-3-Benzazepine, 2,7,8-trimethoxy-
- 2,7,8-trimethoxy-1H-3-benzazepine
- DTXSID10742181
- 93516-83-7
- SCHEMBL11041298
-
- Inchi： 1S/C13H15NO3/c1-15-11-6-9-4-5-14-13(17-3)8-10(9)7-12(11)16-2/h4-7H,8H2,1-3H3
- InChI Key： HNGHIFJBLXAHOW-UHFFFAOYSA-N
- SMILES： O(C)C1C(=CC2C=CN=C(CC=2C=1)OC)OC
Computed Properties
- Exact Mass: 233.10519334g/mol
- Monoisotopic Mass: 233.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 40Ų
1H-3-Benzazepine, 2,7,8-trimethoxy- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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